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Compound of Interest

Compound Name: 2-(4-Cyclohexylphenoxy)ethanol

Cat. No.: B085848

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and
handling information for 2-(4-Cyclohexylphenoxy)ethanol. It is intended for use by trained
professionals in a laboratory or industrial setting. All users should consult the primary literature
and their institution's safety protocols before handling this chemical.

Section 1: Chemical and Physical Properties

Limited experimental data is available for the physical and chemical properties of 2-(4-
Cyclohexylphenoxy)ethanol. The following table includes calculated data from publicly
available chemical databases and should be used as an estimation.
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Property Value Source

Molecular Formula C14H2002 PubChem CID 160168
Molecular Weight 220.31 g/mol PubChem CID 160168
Appearance No data available

Boiling Point No data available

Melting Point No data available

Solubility No data available

Vapor Pressure No data available

Density No data available

Section 2: Hazard Identification and Classification

Specific GHS hazard classifications for 2-(4-Cyclohexylphenoxy)ethanol are not readily
available. However, based on the known hazards of structurally similar compounds like 2-
phenoxyethanol and other glycol ethers, the following potential hazards should be considered:

¢ Acute Oral Toxicity: May be harmful if swallowed.
o Skin Irritation: May cause skin irritation.
» Eye Irritation: May cause serious eye irritation.

It is crucial to handle this compound with care, assuming it may possess these hazards until
more definitive data becomes available.

Section 3: Toxicological Data

No specific toxicological studies (e.g., LD50, LC50) for 2-(4-Cyclohexylphenoxy)ethanol were
found in the public domain. The table below is therefore presented with data gaps.
Researchers are strongly encouraged to perform a thorough risk assessment before use.
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Endpoint Species Route Value Source

Acute Oral LD50 No data available  Oral No data available -

Acute Dermal

No data available Dermal No data available -
LD50
Acute Inhalation ] ) )

No data available Inhalation No data available -
LC50
Skin Irritation No data available - No data available -
Eye Irritation No data available - No data available -

Section 4: Safety and Handling Protocols

Given the lack of specific safety data, a conservative approach to handling is recommended.
The following protocols are based on general best practices for handling laboratory chemicals
of unknown toxicity.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should guide the selection of appropriate PPE. The following
are minimum recommendations:

e Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves (e.qg., nitrile, neoprene). Glove integrity should
be inspected before each use.

« Body Protection: A laboratory coat or chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area. If engineering controls are insufficient
to control airborne exposure, a NIOSH-approved respirator may be necessary.

Engineering Controls

o Work with this compound should be conducted in a chemical fume hood to minimize
inhalation exposure.
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e Ensure eyewash stations and safety showers are readily accessible in the work area.

General Handling Practices

e Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not breathe dust, fume, gas, mist, vapors, or spray.

Do not eat, drink, or smoke in areas where this chemical is handled.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Section 5: First Aid Measures

In the event of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If breathing has stopped,

give artificial respiration. Get medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Get

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Get medical attention

immediately.

Ingestion

Do NOT induce vomiting unless directed to do
so by medical personnel. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.
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Section 6: Experimental Workflows and Diagrams
General Safety and Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of 2-(4-
Cyclohexylphenoxy)ethanol in a research setting.
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Caption: General safety and handling workflow for 2-(4-Cyclohexylphenoxy)ethanol.

Potential Metabolic Pathway (Generalized)
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No specific signaling pathways for the toxicity of 2-(4-Cyclohexylphenoxy)ethanol have been
identified. The following diagram presents a generalized and hypothetical metabolic pathway
for a generic phenoxyethanol compound, which may involve enzymatic transformations in the
body. This is for illustrative purposes only and has not been experimentally validated for the title
compound.

Enzymes (e.g., CYP450) > Phase | Metabolite Enzymes (e.g., UGTs) > Phase Il Metabolite
2-(4-Cyclohexylphenoxy)etharol (e.g., Oxidation) (e.g., Glucuronidation)
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 To cite this document: BenchChem. [2-(4-Cyclohexylphenoxy)ethanol: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085848#2-4-cyclohexylphenoxy-ethanol-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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